Benzamide, N-(1-bromo-2-naphthalenyl)-
Description
“Benzamide, N-(1-bromo-2-naphthalenyl)-” is an organic compound. It is a derivative of benzamide, which is the simplest amide derivative of benzoic acid . The exact structure and properties of this specific compound might vary based on the position of the bromine atom and other substituents .
Molecular Structure Analysis
The molecular structure of “Benzamide, N-(1-bromo-2-naphthalenyl)-” would consist of a benzamide core with a bromo-naphthalenyl group attached. The exact structure can be determined using techniques such as 1H NMR and mass spectra . The structure can also be visualized using a 2D Mol file or a computed 3D SD file .Chemical Reactions Analysis
The chemical reactions involving “Benzamide, N-(1-bromo-2-naphthalenyl)-” would depend on the specific conditions and reactants present. Benzamide derivatives can undergo a variety of reactions, including those at the benzylic position . More specific information would require a detailed study of the compound under various conditions.Physical And Chemical Properties Analysis
The physical and chemical properties of “Benzamide, N-(1-bromo-2-naphthalenyl)-” can be inferred from similar compounds. For instance, benzamide appears as a white solid or colourless crystals, is slightly soluble in water, and soluble in many organic solvents . The exact properties of “Benzamide, N-(1-bromo-2-naphthalenyl)-” would depend on its specific structure .Future Directions
The future directions for research on “Benzamide, N-(1-bromo-2-naphthalenyl)-” could include further exploration of its synthesis, reactions, and potential applications. This could involve studying its reactivity under various conditions, investigating its potential biological activities, and developing new methods for its synthesis .
properties
IUPAC Name |
N-(1-bromonaphthalen-2-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12BrNO/c18-16-14-9-5-4-6-12(14)10-11-15(16)19-17(20)13-7-2-1-3-8-13/h1-11H,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DEVVZFGHKMDWAF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=C(C3=CC=CC=C3C=C2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12BrNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40543360 |
Source
|
| Record name | N-(1-Bromonaphthalen-2-yl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40543360 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
326.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
106184-48-9 |
Source
|
| Record name | N-(1-Bromonaphthalen-2-yl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40543360 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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